Cas no 29394-58-9 ((S)-(+)-1-Iodo-2-methylbutane)

• Product Name: (S)-(+)-1-Iodo-2-methylbutane
• CAS No: 29394-58-9
• MF: C₅H₁₁I
• MW: 198.045314073563
• MDL: MFCD00079371
• CID: 290387
• PubChem ID: 5702528
• Update Time: 2025-04-19

(S)-(+)-1-Iodo-2-methylbutane Chemical and Physical Properties

Names and Identifiers

• Butane,1-iodo-2-methyl-, (2S)-
• (S)-(+)-1-Iodo-2-methylbutane
• (2S)-1-Iodo-2-methylbutane
• (S)-(+)-1-Iodo-2-methylbutane,stabilizedwith copper
• 1-IODO-2-METHYLBUTANE
• Butane, 1-iodo-2-methyl-, (S)-
• (S)-1-iodo-2-methyl-butane
• 29394-58-9
• Butane, 1-iodo-2-methyl-, (2S)-
• (S)-(+)-1-Iodo-2-methylbutane, contains copper as stabilizer, 99%
• (S)-2-methylbutyliodide
• AKOS015912869
• Butane,1-iodo-2-methyl-,(2S)-
• EN300-218250
• RHBHXHXNWHTGSO-YFKPBYRVSA-N
• J-802034
• SCHEMBL159563
• (s)-1-iodo-2-methylbutane
• (S)?-?(+)?-?1-?Iodo-?2-?methylbutane
• G69225
• MFCD00079371
• DB-068109
• (S)-1-Iodo-2-methyl-butane; (2S)-1-Iodo-2-methylbutane; (S)-1-Iodo-2-methylbutane; (S)-2-Methylbutyl Iodide

• MDL： MFCD00079371
• Inchi： 1S/C5H11I/c1-3-5(2)4-6/h5H,3-4H2,1-2H3/t5-/m0/s1
• InChI Key： RHBHXHXNWHTGSO-YFKPBYRVSA-N
• SMILES： IC[C@@H](C)CC

Computed Properties

• Exact Mass: 197.99100
• Monoisotopic Mass: 197.990543
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 6
• Rotatable Bond Count: 2
• Complexity: 27.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: Not available
• Density: 1.525 g/mL at 25 °C(lit.)
• Melting Point: -85.6°C (estimate)
• Boiling Point: 148 °C(lit.)
• Flash Point: Fahrenheit: 109.4 ° f
  Celsius: 43 ° c
  
• Refractive Index: n20/D 1.497(lit.)
• PSA: 0.00000
• LogP: 2.46750
• Solubility: Not available
• Optical Activity: [α]20/D +5.7°, neat

(S)-(+)-1-Iodo-2-methylbutane Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H226-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：UN 1993 3/PG 3
• WGK Germany：3
• Hazard Category Code： 10-36/37/38-53
• Safety Instruction： S16-S26-S36
• Hazardous Material Identification：
• Storage Condition：Flammable area
• HazardClass：3.2
• PackingGroup：III
• Packing Group：III
• Hazard Level：3.2
• Safety Term：3.2
• Packing Group：III
• Risk Phrases：R10